Cas no 2411-18-9 (2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-methoxy-4-methyl-)

2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-methoxy-4-methyl- structure
2411-18-9 structure
Product Name:2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-methoxy-4-methyl-
CAS No:2411-18-9
MF:C16H26O2
MW:250.376445293427
CID:276098
PubChem ID:235030
Update Time:2025-04-19

2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-methoxy-4-methyl-
    • 2,6-Bis(1,1-dimethylethyl)-4-methyl-4-methoxycyclohexa-2,5-dien-1-one
    • 2,6-Ditert-butyl-4-methoxy-4-methyl-2,5-cyclohexadien-1-one
    • 2,6-Ditert-butyl-4-methoxy-4-methyl-2,5-cyclohexadien-1-one #
    • YIYBGEMKNPZLNH-UHFFFAOYSA-N
    • 2411-18-9
    • NSC35973
    • DTXSID00946939
    • 2,6-Di-tert-butyl-4-methoxy-4-methylcyclohexa-2,5-dien-1-one
    • NSC-35973
    • Inchi: 1S/C16H26O2/c1-14(2,3)11-9-16(7,18-8)10-12(13(11)17)15(4,5)6/h9-10H,1-8H3
    • InChI Key: YIYBGEMKNPZLNH-UHFFFAOYSA-N
    • SMILES: O(C)C1(C)C=C(C(C(=C1)C(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 250.19338
  • Monoisotopic Mass: 250.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.94
  • Boiling Point: 328.6°Cat760mmHg
  • Flash Point: 120.5°C
  • Refractive Index: 1.481
  • PSA: 26.3
  • LogP: 3.91920
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